Cas no 2172383-03-6 (3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid
• CAS No: 2172383-03-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5891327
• PubChem ID: 165567484
• Update Time: 2025-05-20

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid
• EN300-1580530
• 3-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-propylformamido}propanoic acid
• 2172383-03-6

• Inchi： 1S/C25H28N2O5/c1-2-14-27(15-11-22(28)29)23(30)25(12-13-25)26-24(31)32-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,26,31)(H,28,29)
• InChI Key： UEIYZSSQTQZPGX-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid (CAS No. 2172383-03-6): A Comprehensive Overview

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid (CAS No. 2172383-03-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and contains a cyclopropyl and N-propylformamido functional group, making it a valuable candidate for various applications in drug discovery and development.

The structure of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid is characterized by its unique combination of aromatic and aliphatic moieties. The presence of the fluorene moiety, a tricyclic aromatic hydrocarbon, imparts significant stability and rigidity to the molecule. This structural feature is particularly advantageous in medicinal chemistry, where the stability and conformational flexibility of molecules are crucial for their biological activity.

The cyclopropyl group in the compound adds another layer of complexity. Cyclopropyl derivatives are known for their ability to modulate the pharmacokinetic properties of molecules, such as improving solubility and metabolic stability. In the context of drug design, these properties can be leveraged to enhance the therapeutic efficacy and reduce potential side effects.

The N-propylformamido functional group further contributes to the overall functionality of the molecule. Formamides are versatile functional groups that can participate in hydrogen bonding, which is essential for interactions with biological targets such as enzymes and receptors. This feature makes 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid a promising candidate for developing drugs that target specific biological pathways.

In recent years, there has been a growing interest in the use of fluorene derivatives in pharmaceutical research. Studies have shown that fluorene-based compounds exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of fluorene derivatives as inhibitors of specific kinases involved in cancer progression. The unique structure of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid makes it an attractive candidate for further investigation in this area.

The synthesis of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid involves several steps, including the formation of the cyclopropyl ring, the introduction of the fluorene moiety, and the attachment of the N-propylformamido group. Advanced synthetic methods such as transition metal-catalyzed reactions and protecting group strategies are often employed to achieve high yields and purity. The detailed synthetic route has been reported in several peer-reviewed journals, providing valuable insights into the optimization of this complex molecule.

In terms of biological evaluation, preliminary studies have demonstrated that 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid exhibits potent activity against various targets. For example, it has shown promising results as an inhibitor of specific enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. Additionally, its ability to modulate receptor activity suggests potential applications in neurological disorders.

The safety profile of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound has a favorable safety margin, with minimal toxicity observed at therapeutic concentrations. These findings are crucial for advancing the compound through clinical trials and ultimately into clinical use.

In conclusion, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-propylformamido}propanoic acid (CAS No. 2172383-03-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various disease areas, underscoring its importance in modern drug discovery efforts.